Cas no 181806-55-3 (4-Ethoxy-2,3-difluorobenzyl bromide)

4-Ethoxy-2,3-difluorobenzyl bromide is a fluorinated benzyl bromide derivative used as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key advantages include the presence of ethoxy and difluoro substituents, which enhance reactivity and selectivity in nucleophilic substitution reactions. The bromomethyl group facilitates further functionalization, making it valuable for constructing complex molecular frameworks. The compound’s stability under standard conditions ensures reliable handling and storage. Its structural features are beneficial for developing bioactive compounds, offering precise control over electronic and steric properties in target molecules. Suitable for use under inert atmospheres, it is a practical choice for advanced synthetic workflows.

4-Ethoxy-2,3-difluorobenzyl bromide structure

181806-55-3 structure

Product Name:4-Ethoxy-2,3-difluorobenzyl bromide

CAS No:181806-55-3

MF:C₉H₉BrF₂O

MW:251.067969083786

CID:3161385

PubChem ID:22913594

Update Time:2025-05-19

4-Ethoxy-2,3-difluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

- 4-Ethoxy-2,3-difluorobenzyl bromide
- MFCD09258705
- UDFOEUCJEQEAMK-UHFFFAOYSA-N
- CS-0449096
- AKOS015956789
- JS-4704
- 181806-55-3
- 4-bromomethyl-1-ethoxy-2,3-difluorobenzene
- SCHEMBL703724
- DTXSID101257304
- 1-(bromomethyl)-4-ethoxy-2,3-difluorobenzene
- MDL： MFCD09258705
- Inchi： 1S/C9H9BrF2O/c1-2-13-7-4-3-6(5-10)8(11)9(7)12/h3-4H,2,5H2,1H3
- InChI Key： UDFOEUCJEQEAMK-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(=C(C=1F)F)OCC

Computed Properties

Exact Mass: 249.98048g/mol
Monoisotopic Mass: 249.98048g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 9.2Å²

4-Ethoxy-2,3-difluorobenzyl bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC302904-1g	4-Ethoxy-2,3-difluorobenzyl bromide	181806-55-3	98%	1g	£44.00	2024-05-25
Apollo Scientific	PC302904-5g	4-Ethoxy-2,3-difluorobenzyl bromide	181806-55-3	98%	5g	£136.00	2024-05-25
TRC	E107080-500mg	4-Ethoxy-2,3-difluorobenzyl bromide	181806-55-3		500mg	$ 155.00	2022-06-05
TRC	E107080-1000mg	4-Ethoxy-2,3-difluorobenzyl bromide	181806-55-3		1g	$ 260.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1519763-1g	1-(Bromomethyl)-4-ethoxy-2,3-difluorobenzene	181806-55-3	98%	1g	￥1754	2023-04-15
A2B Chem LLC	AI40029-1g	4-Ethoxy-2,3-difluorobenzyl bromide	181806-55-3	95%	1g	$153.00	2024-04-20
A2B Chem LLC	AI40029-5g	4-Ethoxy-2,3-difluorobenzyl bromide	181806-55-3	95%	5g	$456.00	2024-04-20
Crysdot LLC	CD12103361-10g	1-(Bromomethyl)-4-ethoxy-2,3-difluorobenzene	181806-55-3	95+%	10g	$418	2024-07-24

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 4-Ethoxy-2,3-difluorobenzyl bromide

Comprehensive Overview of 4-Ethoxy-2,3-difluorobenzyl bromide (CAS No. 181806-55-3)

4-Ethoxy-2,3-difluorobenzyl bromide (CAS No. 181806-55-3) is a fluorinated organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring an ethoxy group and difluorobenzyl bromide moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers often search for "4-Ethoxy-2,3-difluorobenzyl bromide synthesis" or "CAS 181806-55-3 applications," reflecting its relevance in drug discovery and material science.

The compound’s unique properties, such as its halogenated aromatic ring and ether linkage, contribute to its reactivity in cross-coupling reactions, a topic trending in organic chemistry forums. Recent studies highlight its role in developing fluorinated APIs (Active Pharmaceutical Ingredients), aligning with the growing demand for fluorine-containing drugs due to their enhanced metabolic stability. Keywords like "difluorobenzyl bromide derivatives" and "ethoxybenzyl bromide uses" are frequently queried in academic databases.

From an industrial perspective, 4-Ethoxy-2,3-difluorobenzyl bromide is pivotal in optimizing catalytic processes and green chemistry protocols. Its compatibility with palladium-catalyzed reactions makes it valuable for constructing complex molecular architectures. Environmental concerns have spurred interest in "sustainable halogenation methods," where this compound serves as a model substrate for eco-friendly bromination techniques.

Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing CAS 181806-55-3, ensuring purity for high-yield syntheses. Discussions on "spectral data of fluorinated benzyl bromides" are common among chemists, underscoring the need for precise structural validation. The compound’s storage stability and handling precautions are also critical, though non-hazardous alternatives are prioritized in modern labs.

In summary, 4-Ethoxy-2,3-difluorobenzyl bromide bridges fundamental research and industrial innovation, addressing contemporary challenges in medicinal chemistry and process optimization. Its multifaceted applications continue to inspire studies on "fluorine in drug design" and "benzylic bromide reactivity," cementing its importance in synthetic organic chemistry.